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Compound of Interest

Compound Name: 5'-Ethoxy-2'-hydroxyacetophenone

CAS No.: 56414-14-3

Cat. No.: B1601560

Get Quote

Executive Summary
5'-Ethoxy-2'-hydroxyacetophenone (CAS: 1835-05-8) is a versatile "privileged scaffold"

precursor in medicinal chemistry. Its structural duality—combining a chelated ortho-hydroxy

ketone moiety with a lipophilic 5-ethoxy substituent—makes it an ideal starting material for

three major classes of therapeutic agents:

Chalcones and Flavonoids: Precursors for antiallergic and anti-inflammatory drugs (e.g.,

leukotriene antagonists).

Schiff Base Ligands: Emerging scaffolds for metallodrugs targeting EGFR kinases and

bacterial DNA gyrase.

Chromone-2-carboxylates: Building blocks for respiratory therapeutics analogous to

Cromolyn and Nedocromil.
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This guide provides validated protocols for the synthesis, purification, and downstream

application of this intermediate, moving beyond standard literature to offer process-optimized

methodologies.

Chemical Profile & Strategic Utility
Property Specification

IUPAC Name 1-(5-Ethoxy-2-hydroxyphenyl)ethanone

CAS Number 1835-05-8

Molecular Weight 180.20 g/mol

Appearance Pale yellow crystalline solid

Melting Point 62–64 °C

pKa (Phenolic)
~10.2 (Elevated due to intramolecular H-

bonding)

Solubility
Soluble in EtOH, DCM, Toluene; Insoluble in

water

Structural Logic in Drug Design
The Ortho-Hydroxy Effect: The intramolecular hydrogen bond between the carbonyl oxygen

and the phenolic hydroxyl group (O-H···O=C) locks the molecule in a planar conformation.

This pre-organization reduces the entropic penalty during cyclization reactions (e.g., to

chromones).

The 5-Ethoxy Group: Unlike a simple methoxy group, the ethoxy tail increases lipophilicity

(LogP), enhancing membrane permeability of downstream APIs without significantly altering

the electronic steric profile.

Core Synthesis Protocol: Fries Rearrangement
While 5'-ethoxy-2'-hydroxyacetophenone can be synthesized via the alkylation of 2,5-

dihydroxyacetophenone, the Fries Rearrangement of 4-ethoxyphenyl acetate is the preferred

industrial route due to higher regioselectivity and lower raw material costs.
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Reaction Scheme & Mechanism
The synthesis relies on the conversion of 4-ethoxyphenol to its acetate ester, followed by a

Lewis-acid catalyzed rearrangement. The ortho isomer is favored at higher temperatures, but

for this substrate, the para position is blocked by the ethoxy group, forcing the acetyl group

ortho to the phenol.

4-Ethoxyphenol 4-Ethoxyphenyl Acetate

Ac2O, Pyridine
(Acetylation) Acylium Ion Complex

AlCl3, 120°C
(Lewis Acid Coord) 5'-Ethoxy-2'-hydroxyacetophenone

Hydrolysis (HCl/Ice)
(Rearrangement)

Click to download full resolution via product page

Figure 1: Synthetic pathway via Fries Rearrangement.

Step-by-Step Protocol
Step A: Acetylation (Preparation of Precursor)

Charge: In a 500 mL round-bottom flask, dissolve 4-ethoxyphenol (13.8 g, 0.1 mol) in

Dichloromethane (DCM) (100 mL).

Add Base: Add Pyridine (12 mL, 1.5 eq) and cool to 0°C.

Acylate: Dropwise add Acetic Anhydride (11.3 mL, 1.2 eq) over 20 minutes.

React: Allow to warm to room temperature (RT) and stir for 3 hours. Monitor by TLC

(Hexane:EtOAc 4:1).

Workup: Wash with 1M HCl (2 x 50 mL) to remove pyridine, then sat. NaHCO3. Dry organic

layer over MgSO4 and concentrate.

Yield: ~95% (Colorless oil/solid).

Step B: Fries Rearrangement (Critical Step)
Setup: Use a flame-dried flask equipped with a mechanical stirrer and a calcium chloride

drying tube.
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Mix: Mix the 4-ethoxyphenyl acetate (18.0 g, 0.1 mol) with anhydrous Aluminum Chloride

(AlCl3) (20.0 g, 1.5 eq). Note: Do not use solvent (neat reaction) for maximum yield, or use

minimal chlorobenzene if stirring is difficult.

Heat: Heat the mixture to 120°C in an oil bath. The mixture will melt and evolve HCl gas

(scrubbing required).

Duration: Maintain temperature for 2 hours. The mass will turn viscous and dark

orange/brown.

Quench: Cool to RT. Carefully add crushed ice (200 g) followed by conc. HCl (20 mL) to

break the aluminum complex. Caution: Highly Exothermic.

Extraction: Extract the resulting suspension with DCM (3 x 100 mL).

Purification:

Wash organic phase with water and brine.

Concentrate to a solid.

Recrystallize from Ethanol/Water (8:2) to obtain pale yellow needles.

Target Yield: 75–80%.

Downstream Application: Chalcone Synthesis
The most common pharmaceutical application is the Claisen-Schmidt condensation to form

chalcones, which are precursors to flavonoids and antiallergic agents (similar to Pranlukast

intermediates).

Protocol: Synthesis of 5-Ethoxy-2-hydroxychalcone
This reaction couples the intermediate with benzaldehyde.

Dissolve: In a 100 mL flask, dissolve 5'-Ethoxy-2'-hydroxyacetophenone (1.80 g, 10 mmol)

and Benzaldehyde (1.06 g, 10 mmol) in Ethanol (20 mL).
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Catalyze: Add KOH solution (40% aq, 5 mL) dropwise at 0°C. The solution will turn deep

red/orange (formation of the enolate).

Stir: Stir at RT for 24 hours. A solid precipitate usually forms.

Isolate: Pour the mixture into ice water (100 mL) and acidify with 1M HCl to pH 4.

Filter: Collect the yellow precipitate by filtration.

Result: This chalcone can be cyclized to a 5-ethoxyflavone using Iodine/DMSO or DDQ,

providing a scaffold for COX-2 or 5-LOX inhibitors.

5'-Ethoxy-2'-hydroxyacetophenone

Enolate Intermediate

KOH/EtOH
Deprotonation

Benzaldehyde

Aldol Addition 2'-Hydroxy-5'-ethoxychalcone

-H2O
(Condensation)

5-Ethoxyflavone

I2/DMSO
(Oxidative Cyclization)
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Figure 2: Downstream conversion to Chalcones and Flavones.

Emerging Application: Thiosemicarbazone
Metallodrugs
Recent research (2024-2025) highlights this intermediate in synthesizing S-

methylthiosemicarbazone ligands for Nickel(II) and Iron(III) complexes. These complexes

exhibit potent antioxidant activity and binding affinity to EGFR (Epidermal Growth Factor

Receptor), a key cancer target.

Protocol Summary:

Condensation: Reflux 5'-Ethoxy-2'-hydroxyacetophenone with S-methylthiosemicarbazide

in ethanol (cat. acetic acid) for 4 hours.

Complexation: Treat the resulting ligand with NiCl2 or FeCl3 in methanol.
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Application: The resulting square-planar Ni(II) complexes are hydrophobic DNA intercalators.

Analytical Data & Quality Control
To validate the synthesis, compare your product against these standard parameters:

Technique Diagnostic Signal Interpretation

1H NMR (CDCl3) δ 11.8 ppm (s, 1H)
Chelated Phenolic OH.

Disappears with D2O shake.

δ 2.55 ppm (s, 3H)
Acetyl Methyl Group (-

COCH3).

δ 4.05 ppm (q, 2H) Ethoxy Methylene (-OCH2-).

δ 1.40 ppm (t, 3H) Ethoxy Methyl (-CH3).

δ 6.9 - 7.3 ppm (m, 3H)
Aromatic protons (splitting

pattern depends on coupling).

IR Spectroscopy 1640 cm⁻¹

C=O Stretch. Shifted lower due

to H-bonding (normal ketone

~1680).

HPLC RT ~ 4.5 min
C18 Column, 60:40 ACN:H2O,

1.0 mL/min, 254 nm.

Safety & Handling
Aluminum Chloride: Reacts violently with water. Quench reactions with extreme caution in a

fume hood.

Skin Sensitization: Acetophenones can be mild irritants and sensitizers. Use nitrile gloves.

Storage: Store in a cool, dry place. The phenolic group is susceptible to oxidation over long

periods; store under nitrogen if possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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